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Disclaimer: Due to a lack of accessible, in-depth technical data and specific experimental

protocols from the Sar-e-Sang deposit in Afghanistan, this document synthesizes the generally

accepted geological models for lazurite formation. The experimental methodologies presented

are based on standard petrological and geochemical techniques commonly employed in the

study of metamorphic minerals. Quantitative data is illustrative and compiled from various

studies on similar deposits, and may not be fully representative of the Sar-e-Sang location.

Executive Summary
Lazurite, the principal mineral component of the gemstone lapis lazuli, is a complex

tectosilicate of the sodalite group. Its formation is intrinsically linked to contact metamorphism

and metasomatism of carbonate rocks, typically marbles. The world-renowned, vibrant blue

lazurite from the Sar-e-Sang district in the Badakhshan province of Afghanistan serves as a

classic example of this geological process. This guide provides a detailed overview of the

geological formation of Afghan lazurite, outlining the precursor materials, the metamorphic and

metasomatic processes, and the key geochemical reactions involved. It also details the

standard experimental protocols used to analyze such geological specimens and presents a

logical workflow for their characterization.

Geological Setting and Protolith
The Sar-e-Sang lazurite deposits are hosted within the Hindu Kush mountain range, a

tectonically active region. The protolith, or original rock, for the formation of lazurite-bearing

marble is a sequence of impure limestones or dolostones that were rich in evaporitic minerals.
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These precursor rocks were deposited in a shallow marine environment. The key components

of this protolith are:

Carbonates: Primarily calcite (CaCO₃) and dolomite (CaMg(CO₃)₂), which form the matrix of

the resulting marble.

Evaporites: Minerals such as anhydrite (CaSO₄) and halite (NaCl), which are crucial sources

of sulfur and chlorine.

Silicates: Detrital quartz (SiO₂) and clay minerals, providing the necessary silicon and

aluminum.

Pyrite: Disseminated pyrite (FeS₂) is also a common source of sulfur.

Metamorphic and Metasomatic Processes
The transformation of the protolith into lazurite-bearing marble is a multi-stage process driven

by regional and contact metamorphism associated with the intrusion of igneous bodies, such

as granitic or syenitic magmas.

3.1. Regional Metamorphism: The initial stage involves the burial and heating of the carbonate-

evaporite sequence during mountain-building events (orogeny). This leads to the

recrystallization of calcite and dolomite into a marble.

3.2. Contact Metamorphism and Metasomatism: The critical stage for lazurite formation is the

intrusion of magma. The heat from the intrusion creates a metamorphic aureole, and hot,

reactive fluids (hydrothermal fluids) are released from the cooling magma and the surrounding

country rocks. This process is known as metasomatism, where the chemical composition of the

host rock is altered by the influx of these fluids.

The formation of lazurite is a classic example of skarn formation, occurring at the contact zone

between the silicate-rich intrusion and the carbonate host rock.

Geochemical Reactions and Lazurite Formation
The formation of lazurite can be summarized by a series of complex geochemical reactions.

The general formula for lazurite is (Na,Ca)₈[(S,SO₄,Cl)₂(AlSiO₄)₆]. Its formation requires the
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presence of sodium, calcium, aluminum, silicon, sulfur, and chlorine at elevated temperatures

and pressures.

A simplified reaction pathway can be described as follows:

Breakdown of Precursor Minerals: The high temperatures cause the breakdown of the

original minerals in the protolith. For example, dolomite decomposes, and pyrite becomes

reactive.

Introduction of Metasomatic Fluids: The hydrothermal fluids, rich in sodium and chlorine

(likely derived from the evaporites or the magma), infiltrate the marble.

Formation of Feldspathoids: The fluids react with the aluminum and silicon from the clay

minerals to form feldspathoid minerals like nepheline (NaAlSiO₄).

Sulfur Incorporation and Lazurite Crystallization: In the presence of sulfur (from anhydrite or

pyrite) and chlorine, nepheline is transformed into lazurite. The characteristic blue color of

lazurite is attributed to the presence of polysulfide radicals (S₃⁻) within the crystal lattice.

Quantitative Data on Lazurite Formation Conditions
The precise pressure-temperature (P-T) conditions for the Sar-e-Sang deposit are not

extensively published. However, studies of similar lazurite deposits and the associated mineral

assemblages suggest the following formation conditions:
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Parameter Value Source of Evidence

Temperature 600 - 700 °C
Stability of associated minerals

like diopside and forsterite

Pressure 2 - 4 kbar

Estimated depth of magma

intrusion and regional

metamorphism

Fluid Composition High in Na, Cl, S, and CO₂
Mineral chemistry of lazurite

and associated skarn minerals

Oxygen Fugacity (ƒO₂)
Relatively low (reducing

conditions)

Presence of pyrite and sulfide

radicals in lazurite

Sulfur Fugacity (ƒS₂) High
Essential for the formation of

the sulfide-bearing lazurite

Experimental Protocols
The characterization of lazurite and its host rock involves a suite of analytical techniques to

determine its chemical composition, crystal structure, and the physical conditions of its

formation.

6.1. Petrographic Analysis

Methodology: Thin sections of the rock are prepared and examined under a petrographic

microscope in both plane-polarized and cross-polarized light.

Objective: To identify the mineral assemblage, their textural relationships, and the sequence

of mineral formation.

6.2. Electron Probe Microanalysis (EPMA)

Methodology: A focused beam of electrons is used to bombard a specific point on a polished

thin section. The characteristic X-rays emitted from the sample are measured by wavelength-

dispersive spectrometers.
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Objective: To obtain precise quantitative chemical compositions of lazurite and associated

minerals (e.g., calcite, diopside, pyrite). This is crucial for understanding the chemical

exchanges during metasomatism.

6.3. X-ray Diffraction (XRD)

Methodology: A powdered sample is irradiated with X-rays at various angles. The diffraction

pattern is unique to the crystal structure of the mineral.

Objective: To confirm the identity of lazurite and other minerals in the rock.

6.4. Raman Spectroscopy

Methodology: A monochromatic laser is focused on the sample, and the inelastically

scattered light is analyzed. The resulting spectrum provides information about the vibrational

modes of the molecules.

Objective: To identify the sulfur species (e.g., S₃⁻, SO₄²⁻) within the lazurite crystal lattice,

which are responsible for its color.

6.5. Stable Isotope Geochemistry

Methodology: The isotopic ratios of elements like sulfur (³⁴S/³²S) and oxygen (¹⁸O/¹⁶O) are

measured using a mass spectrometer.

Objective: To trace the source of the sulfur (e.g., marine evaporites vs. magmatic fluids) and

to estimate the temperature of formation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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